Cas no 1044764-11-5 (4-1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-ylpiperazine-1-carboxylic Acid tert-Butyl Ester)

• Product Name: 4-1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-ylpiperazine-1-carboxylic Acid tert-Butyl Ester
• CAS No: 1044764-11-5
• MF: C₂₉H₃₇N₃O₄
• MW: 491.621787786484
• MDL: MFCD08062205
• CID: 2157169
• PubChem ID: 34176700
• Update Time: 2025-06-11

4-1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-ylpiperazine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-[1-[[4-[(Tert-butoxy)carbonyl]phenyl]methyl]-1h-indol-4-yl]-1-piperazinecarboxylic acid tert-butyl ester
• CAY10493
• DTXSID40652986
• 4-[1-(4-tBoc-benzyl)-1H-indol-4-yl]-piperazine-1-carboxylic acid tBu ester
• tert-Butyl 4-(1-(4-(tert-butoxycarbonyl)benzyl)-1H-indol-4-yl)piperazine-1-carboxylate
• 4-[1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-yl]-piperazine-1-carboxylic acid tert-butyl ester95%
• AKOS005256687
• 1-Boc-4-[1-(4-tert-butoxycarbonyl-benzyl)-1H-indol-4-yl]piperazine
• MFCD08062205
• tert-Butyl4-(1-(4-(tert-butoxycarbonyl)benzyl)-1H-indol-4-yl)piperazine-1-carboxylate
• 4-[1-(4-Tert-butoxycarbonyl-benzyl)-1H-indol-4-yl]- piperazine-1-carboxylic acid tert-butyl ester
• DB-253012
• CS-0062845
• 1044764-11-5
• B80024
• tert-butyl 4-[1-[[4-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]methyl]indol-4-yl]piperazine-1-carboxylate
• tert-Butyl 4-(1-{[4-(tert-butoxycarbonyl)phenyl]methyl}-1H-indol-4-yl)piperazine-1-carboxylate
• 4-[1-[[4-[(1,1-dimethylethoxy)carbonyl]phenyl]methyl]-1H-indol-4-yl]-1-piperazinecarboxylic acid, 1,
• 4-1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-ylpiperazine-1-carboxylic Acid tert-Butyl Ester

• MDL： MFCD08062205
• Inchi： 1S/C29H37N3O4/c1-28(2,3)35-26(33)22-12-10-21(11-13-22)20-32-15-14-23-24(8-7-9-25(23)32)30-16-18-31(19-17-30)27(34)36-29(4,5)6/h7-15H,16-20H2,1-6H3
• InChI Key： NFOHGLJSXFHTCF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2=CC=CC3=C2C=CN3CC2C=CC(C(=O)OC(C)(C)C)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 491.27840667Da
• Monoisotopic Mass: 491.27840667Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-ylpiperazine-1-carboxylic Acid tert-Butyl Ester

4-1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-ylpiperazine-1-carboxylic Acid tert-Butyl Ester (CAS No. 1044764-11-5): A Comprehensive Overview

4-1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-ylpiperazine-1-carboxylic Acid tert-Butyl Ester (CAS No. 1044764-11-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of indole and piperazine, two important scaffolds in drug discovery and development. The presence of the tert-butoxycarbonyl (Boc) protecting group on both the benzyl and piperazine moieties adds to its structural complexity and functional versatility.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing compounds. It is known for its stability under a wide range of conditions and can be selectively removed using mild acidic conditions, making it an ideal choice for multistep synthetic processes. In the context of 4-1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-ylpiperazine-1-carboxylic Acid tert-Butyl Ester, the Boc groups serve to protect the amine functionalities during synthesis, ensuring that they remain unreactive until the final stages of the process.

The indole scaffold, a key component of this compound, is a fundamental building block in many biologically active molecules. Indoles are known for their diverse pharmacological properties, including anti-inflammatory, antitumor, and neuroprotective activities. The presence of the indole ring in 4-1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-ylpiperazine-1-carboxylic Acid tert-Butyl Ester suggests that it may have potential applications in the treatment of various diseases and disorders.

The piperazine moiety, another crucial part of this compound, is a versatile heterocyclic ring that is often found in drugs targeting the central nervous system (CNS). Piperazines are known for their ability to modulate neurotransmitter receptors, making them valuable in the development of antipsychotics, antidepressants, and other CNS-active compounds. In 4-1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-ylpiperazine-1-carboxylic Acid tert-Butyl Ester, the piperazine ring is functionalized with a tert-butoxycarbonyl group, which can be selectively removed to reveal an amine functionality that can interact with various biological targets.

Recent research has highlighted the potential therapeutic applications of compounds containing both indole and piperazine moieties. For example, studies have shown that certain indole-piperazine derivatives exhibit potent antitumor activity by inhibiting specific signaling pathways involved in cancer cell proliferation. Additionally, these compounds have been investigated for their neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In terms of synthetic methods, the preparation of 4-1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-ylpiperazine-1-carboxylic Acid tert-Butyl Ester typically involves multiple steps, including the formation of the indole ring, introduction of the piperazine moiety, and protection with tert-butoxycarbonyl groups. The use of modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions has facilitated the efficient synthesis of this complex molecule.

The physical properties of 4-1-(4-tert-Butoxycarbonyl-benzyl)-1H-indol-4-ylpiperazine-1-carboxylic Acid tert-Butyl Ester, including its solubility, stability, and crystallinity, are important considerations for its use in pharmaceutical formulations. These properties can be optimized through various techniques such as salt formation or co-crystallization to enhance its bioavailability and therapeutic efficacy.

In conclusion, 4-1-(4-tetrt-Butoxycarbonyl-benzyl)-1H-indol-4-yipperazinle-carboxylic Acid tert-butylester (CAS No. 1044764–11–5) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of indole and piperazine scaffolds, along with the protective tert-butoxycarbonyl groups, makes it a valuable candidate for further investigation into its biological activities and therapeutic potential.